Cas no 64049-69-0 (1-Propanaminium,N,N'-(oxydi-2,1-ethanediyl)bis[N,N-dimethyl-, dibromide (9CI))

• Product Name: 1-Propanaminium,N,N'-(oxydi-2,1-ethanediyl)bis[N,N-dimethyl-, dibromide (9CI)
• CAS No: 64049-69-0
• MF: C₁₄H₃₄Br₂N₂O
• MW: 406.240562915802
• CID: 505803
• PubChem ID: 46911
• Update Time: 2025-04-19

1-Propanaminium,N,N'-(oxydi-2,1-ethanediyl)bis[N,N-dimethyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-[2-[dimethyl(propyl)azaniumyl]ethoxy]ethyl-dimethyl-propylazanium,dibromide
• AS-3501
• DTXSID90982346
• N,N'-[Oxydi(ethane-2,1-diyl)]bis(N,N-dimethylpropan-1-aminium) dibromide
• 64049-69-0
• AMMONIUM, OXYDIETHYLENEBIS(DIMETHYLPROPYL-, DIBROMIDE
• 1-Propanaminium,N,N'-(oxydi-2,1-ethanediyl)bis[N,N-dimethyl-, dibromide (9CI)

• Inchi： 1S/C14H34N2O.2BrH/c1-7-9-15(3,4)11-13-17-14-12-16(5,6)10-8-2;;/h7-14H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： OFOPDXDDEDPPBK-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].O(CC[N+](C)(C)CCC)CC[N+](C)(C)CCC

Computed Properties

• Exact Mass: 369.8377
• Monoisotopic Mass: 404.103789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 171
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 9.23